N-(4-(methylsulfonyl)phenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide

• IUPAC Name: N-(4-methylsulfonylphenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C21H20N4O3S/c1-29(27,28)18-9-7-17(8-10-18)24-21(26)16-12-25(13-16)20-11-19(22-14-23-20)15-5-3-2-4-6-15/h2-11,14,16H,12-13H2,1H3,(H,24,26)
• InChI Key: VQSJXUFGFXKTAP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2CN(C2)C3=NC=NC(=C3)C4=CC=CC=C4
• Molecular Formula: C21H20N4O3S
• Molecular Weight: 408.5 g/mol

Description

N-(4-(methylsulfonyl)phenyl)-1-(6-phenylpyrimidin-4-yl)azetidine-3-carboxamide, also known as MSA-1, is a chemical compound that has been the focus of scientific research due to its potential therapeutic properties. MSA-1 is a member of the azetidine family of compounds, which are known to have a wide range of biological activities.

Scientific Research Applications

Anticancer and Anti-inflammatory Applications

Research has demonstrated the synthesis of novel pyrazolopyrimidines derivatives showcasing potential as anticancer and anti-5-lipoxygenase agents, indicating a pathway for the development of therapeutic agents addressing cancer and inflammation (Rahmouni et al., 2016). These findings underscore the versatility of pyrimidine derivatives in designing compounds with targeted biological activities.

Antidepressant and Nootropic Agents

Compounds featuring the azetidine moiety, akin to the query compound, have been evaluated for their antidepressant and nootropic activities. Such studies suggest the potential of these derivatives in the development of central nervous system (CNS) active agents, offering a foundation for future research into treatments for depression and cognitive disorders (Thomas et al., 2016).

Antimicrobial and Antitubercular Activities

Pyrimidine-azetidinone analogues have been synthesized and assessed for their antimicrobial and antitubercular activities. These compounds provide a basis for the design and synthesis of new antibacterial and antituberculosis agents, illustrating the potential use of pyrimidine derivatives in combating infectious diseases (Chandrashekaraiah et al., 2014).

Herbicidal Activity

Research into triazolopyrimidine sulfonanilide compounds, which share structural similarities with the query compound, has led to the discovery of new herbicides. These studies highlight the potential of such derivatives in agricultural applications, offering insights into the design of herbicides with enhanced efficacy and environmental compatibility (Chen et al., 2009).